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Compound of Interest

Compound Name:
2-Bromo-6-methylphenyl

trifluoromethanesulphonate

CAS No.: 1820716-91-3

Cat. No.: B2359021

Get Quote

Executive Summary
2-Bromo-6-methylphenyl triflate (CAS: 1820716-91-3) is a critical electrophile in palladium-

catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Its steric bulk,

provided by the ortho-methyl and ortho-bromo substituents, makes it a valuable yet challenging

substrate for generating sterically congested biaryls.

This guide provides a comparative infrared (IR) spectroscopy analysis to validate the synthesis

of 2-Bromo-6-methylphenyl triflate from its precursor, 2-Bromo-6-methylphenol. While NMR (

H,

F) is the gold standard for purity, IR spectroscopy offers the most rapid "at-line" method to
monitor reaction completion by tracking the extinction of the hydroxyl (-OH) stretch and the
emergence of sulfonyl (-SO

-) and fluorocarbon (-CF
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) bands.

Comparative Analysis: Product vs. Precursor
The transformation from a phenol to an aryl triflate results in a dramatic change in the dipole

moment and vibrational modes of the molecule. The most diagnostic feature is the complete

disappearance of the hydrogen-bonded hydroxyl group and the appearance of intense

sulfonate ester bands.

Spectral Fingerprint Comparison[1][2][3]

Feature
Precursor: 2-
Bromo-6-
methylphenol

Product: 2-Bromo-
6-methylphenyl
triflate

Diagnostic Value

Functional Group
Phenolic Hydroxyl (-

OH)

Triflate Ester (-OSO

CF

)

Primary QC Check

High Frequency
Broad, strong band at

3200–3550 cm
Absent (Baseline

should be flat)

Confirmation of full

conversion.

Fingerprint Region
C-O stretch ~1180–

1220 cm

Multiple strong bands

1130–1420 cm
Confirmation of

functionalization.

Electronic Nature
Electron-donating (+M

effect)

Electron-withdrawing

(-I/-M effect)

Shifts aromatic ring

modes.

Characteristic IR Peaks (Detailed Assignment)
Note: Values below are characteristic ranges derived from first-principles functional group

analysis of aryl triflates and 1,2,3-trisubstituted benzene systems.

A. The "Triflate Gap" (1100–1450 cm )
The trifluoromethanesulfonate group is an intense IR chromophore. In the product, this region

is dominated by three distinct vibrational modes that are absent in the starting material.
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(SO

) Asymmetric Stretch (1400–1425 cm

):

Appearance: Distinct, medium-to-strong band.

Context: Often appears at a higher frequency than typical sulfonate esters due to the

electronegativity of the CF

group.

(SO

) Symmetric Stretch (1200–1240 cm

):

Appearance: Very strong, sharp band.[1]

Context: This is often the most intense peak in the spectrum, overlapping partially with C-F

stretches.

(C-F) Fluorine Stretch (1130–1250 cm

):

Appearance: Broad, intense absorption multiplet.[2]

Context: The CF

group produces multiple bands in this region. The overlap with the SO

symmetric stretch creates a "super-peak" complex characteristic of triflates.

B. The Aromatic Framework
(C-H) Aromatic Stretch (>3000 cm

): Weak bands just above 3000 cm
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.[3][4]

(C=C) Ring Breathing (1450–1600 cm

): The change from electron-rich phenol to electron-poor triflate will cause a hypsochromic
shift (to higher wavenumbers) of the ring vibrations, typically observing bands near 1580–
1600 cm

.

Out-of-Plane (OOP) Bending (700–800 cm

): Characteristic of 1,2,3-trisubstituted benzene rings. Look for strong bending modes
corresponding to the three adjacent aromatic protons.

Experimental Protocol
Synthesis & Sampling Workflow
This protocol outlines the standard generation of the triflate and the critical sampling steps for

IR validation.

Step 1: Synthesis (Standard Tf

O Method)
Reagents: 2-Bromo-6-methylphenol (1.0 equiv), Pyridine (2.0 equiv), Triflic Anhydride (Tf

O, 1.2 equiv), DCM (anhydrous).

Procedure:

Dissolve phenol and pyridine in DCM at 0°C under N

.

Add Tf

O dropwise (exothermic).

Stir at 0°C
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RT for 2–4 hours.

Quench: Dilute with water/bicarbonate.

Extraction: Wash organic layer with 1M HCl (to remove pyridine), then brine. Dry over

MgSO

.

Step 2: IR Sampling (ATR Method)
Instrument: FTIR Spectrometer with Diamond/ZnSe ATR accessory.

Sample Prep:

The product is typically a colorless to pale yellow oil or low-melting solid.

Place 1 drop of the neat oil directly onto the ATR crystal.

Critical: Ensure the crude oil is free of DCM solvent (DCM has strong peaks at 700–750

cm

that obscure the fingerprint region).

Step 3: Data Interpretation
Pass: No broad peak >3200 cm

.[2][4] Strong bands at 1420/1210 cm

.

Fail (Incomplete): Residual broad peak at ~3400 cm

.

Fail (Hydrolysis): If the triflate hydrolyzes back to phenol (common on silica gel), the OH

peak reappears.

Visualization: Synthesis & QC Workflow
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Start: 2-Bromo-6-methylphenol

Reaction: + Tf2O / Pyridine
(DCM, 0°C)

Workup: Acid Wash (HCl)
Remove Pyridine

Crude Product Isolation

FTIR Analysis (Neat/ATR)

Take Aliquot

PASS: No OH Peak
Strong SO2/CF3 Bands

3200-3500 cm-1 Clean

FAIL: OH Peak Present
(Incomplete Conversion)

3200-3500 cm-1 Detected

Proceed to Flash Chromatography
(Neutral/Buffered Silica) Add more Tf2O / Base

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and rapid IR quality control of aryl triflates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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